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Compound of Interest

Compound Name: Ditetradecyl! adipate

Cat. No.: B15345863

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation and evaluation of
ditetradecyl adipate as a high-performance lubricant for various industrial applications. The
information presented here is intended to guide researchers and formulation scientists in the
development of advanced lubrication solutions.

Introduction to Ditetradecyl Adipate

Ditetradecyl adipate is a synthetic ester-based lubricant belonging to the diester family. It is
synthesized from the esterification of adipic acid with tetradecanol (myristyl alcohol). Its long,
linear alkyl chains and the presence of polar ester groups give it unique properties that make it
a promising candidate for a base oil in demanding industrial applications. Diesters, in general,
are known for their excellent thermal and oxidative stability, good viscosity-temperature
characteristics, and inherent lubricity.[1]

The molecular structure of ditetradecyl adipate contributes to the formation of a robust
lubricating film on metal surfaces, reducing friction and wear.[2] This property is particularly
beneficial in applications with high loads and operating temperatures.

Physicochemical Properties of Adipate Esters

Quantitative data for ditetradecyl adipate is not readily available in the public domain. The
following table summarizes the typical properties of similar long-chain adipate esters, which
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can be used as a reference for formulating with ditetradecyl adipate.

Dioctyl Di-isodecyl L Ditetradecyl
. . Di-tridecyl . Test
Property Adipate Adipate . Adipate
Adipate . Method

(DOA) (DIDA) (Estimated)
Kinematic
Viscosity @ ~13.5 ~25 ~45 50 - 60 ASTM D445
40°C (cSt)
Kinematic
Viscosity @ ~3.4 ~5.0 ~7.5 8.0-9.5 ASTM D445
100°C (cSt)
Viscosity

~140 ~150 ~160 160 - 175 ASTM D2270
Index
Pour Point
0) -50 to -60 -40 to -50 -30 to -40 -20to -30 ASTM D97
Flash Point
0) ~210 ~230 ~250 260 - 280 ASTM D92
Density @

~0.927 ~0.922 ~0.918 0.910 - 0.915 ASTM D1298

20°C (g/lcm?)

Note: The values for ditetradecyl adipate are estimations based on trends observed in
shorter-chain adipate esters. Actual values may vary.

Experimental Protocols
Synthesis of Ditetradecyl Adipate

This protocol describes a laboratory-scale synthesis of ditetradecyl adipate via direct
esterification.

Materials:

» Adipic Acid
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» Tetradecanol (Myristyl Alcohol)

e p-Toluenesulfonic acid (catalyst)

o Toluene (solvent and azeotropic agent)
e Sodium bicarbonate solution (5% w/v)
 Brine (saturated sodium chloride solution)
e Anhydrous magnesium sulfate

o Dean-Stark apparatus

e Round-bottom flask

e Heating mantle with magnetic stirrer

e Separatory funnel

» Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,
combine adipic acid and tetradecanol in a 1:2.2 molar ratio.

» Add toluene to the flask to facilitate azeotropic removal of water.
¢ Add p-toluenesulfonic acid (0.5-1.0 mol% based on adipic acid) as a catalyst.

o Heat the mixture to reflux with vigorous stirring. Water will be collected in the Dean-Stark
trap.

o Continue the reaction until the theoretical amount of water is collected, indicating the
completion of the esterification.

o Cool the reaction mixture to room temperature.
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Transfer the mixture to a separatory funnel and wash sequentially with 5% sodium
bicarbonate solution to neutralize the acid catalyst, followed by brine to remove any
remaining aqueous impurities.

Dry the organic layer over anhydrous magnesium sulfate.
Filter the drying agent and remove the toluene using a rotary evaporator.

The resulting product is crude ditetradecyl adipate, which can be further purified by vacuum
distillation if required.

Lubricant Formulation

This protocol outlines the preparation of a simple lubricant formulation using ditetradecyl

adipate as the base oil.

Materials:

Ditetradecyl adipate (base oil)

Anti-wear (AW) additive (e.g., Zinc dialkyldithiophosphate - ZDDP)
Antioxidant (AO) additive (e.g., aminic or phenolic type)

Viscosity index improver (VII) (optional, depending on application)
Pour point depressant (PPD) (optional)

Glass beaker

Hot plate with magnetic stirrer

Weighing balance

Procedure:

Weigh the required amount of ditetradecyl adipate into a glass beaker.

Gently heat the base oil to approximately 60-70°C while stirring.
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e Slowly add the desired concentrations of AW and AO additives to the heated base oil.
Continue stirring until the additives are completely dissolved. Esters generally exhibit good
additive solubility.[3]

e If required, add the VII and PPD to the formulation and continue stirring until a homogenous
mixture is obtained.

» Allow the formulation to cool to room temperature while stirring.

Performance Testing

The following are standard ASTM methods for evaluating the performance of the formulated
lubricant.

o Kinematic Viscosity (ASTM D445): This test determines the fluid's resistance to flow under
gravity at specified temperatures (typically 40°C and 100°C).

 Viscosity Index (ASTM D2270): Calculated from the kinematic viscosities at 40°C and 100°C,
this value indicates the effect of temperature on the lubricant's viscosity. A higher VI signifies
less change in viscosity with temperature.

o Wear Preventive Characteristics (ASTM D4172 - Four-Ball Method): This test evaluates the
anti-wear properties of the lubricant under boundary lubrication conditions. It measures the
wear scar diameter on steel balls after being subjected to a specified load, speed, and
temperature.

e Pour Point (ASTM D97): This test determines the lowest temperature at which the lubricant
will flow.

o Flash Point (ASTM D92): This test measures the lowest temperature at which the vapors of
the lubricant will ignite when exposed to a flame.

Visualizations
Synthesis of Ditetradecyl Adipate Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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